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Compound of Interest

Compound Name: Propazine-d14

Cat. No.: B12302533 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for the handling and disposal of Propazine-d14, a deuterated analog of the triazine

herbicide Propazine. Adherence to these procedures is critical for minimizing exposure risks

and ensuring compliant disposal.

Propazine-d14 is utilized in scientific research, often as an internal standard or tracer for

analytical studies.[1][2] While specific toxicity data for Propazine-d14 is limited, the safety

protocols for its non-deuterated counterpart, Propazine, should be strictly followed. Propazine

is suspected of causing cancer and is classified as a substance with potential health hazards.

[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of Propazine-d14 is the first step in safe

handling. This data, primarily based on Propazine, informs proper storage and handling

procedures.
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Property Value

CAS Number 1219802-87-5[4][5]

Molecular Formula C₉H₂ClD₁₄N₅[5]

Molecular Weight 243.80 g/mol [4][5]

Appearance White to off-white solid/crystalline powder[5][6]

Melting Point 212-214 °C[7]

Water Solubility 8.6 mg/L at 22 °C[6]

Storage Temperature
Room temperature or as specified by the

supplier (-20°C for long-term storage)[1][2][4]

Stability
Stable under recommended storage

conditions[4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is non-negotiable when

handling Propazine-d14 to prevent dermal, ocular, and inhalation exposure.[8]
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Protection Type Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Avoid leather

or fabric gloves. Always wash

the exterior of gloves before

removal.[9][10][11]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

For tasks with a higher risk of

splashing, such as mixing, a

face shield worn over goggles

is essential.[8][9][10]

Skin and Body Protection
Laboratory coat or chemical-

resistant coveralls

A lab coat should be worn at a

minimum. For larger quantities

or when there is a risk of

significant exposure,

disposable coveralls (e.g.,

Tyvek®) are recommended.

Pant legs should be worn over

boots.[8][12]

Respiratory Protection NIOSH-approved respirator

A respirator with an

appropriate organic vapor

cartridge and particulate filter

should be used if working

outside of a fume hood or if

dust/aerosols may be

generated.[9][13]

Footwear
Closed-toe, chemical-resistant

boots

Leather or fabric footwear

should not be worn in the

laboratory.[8][10][12]

Operational Plan: Step-by-Step Handling Protocol
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Following a systematic workflow is crucial for minimizing risks during the handling of

Propazine-d14.

Preparation and Planning:

Read and understand the Safety Data Sheet (SDS) for Propazine-d14 before starting any

work.[12]

Ensure all necessary PPE is available and in good condition.[8]

Designate a specific area for handling, preferably within a certified chemical fume hood.

Handling and Use:

Work in a well-ventilated area, such as a chemical fume hood, to avoid the formation of

dust and aerosols.[13]

Avoid all direct contact with the substance.[13]

Use non-sparking tools.[13]

Wash hands thoroughly after handling, before eating, drinking, or smoking.[6]

Spill Management:

In case of a small spill, carefully sweep the solid material, moistening slightly to prevent

dusting, and place it into a sealed container for disposal.[13]

Ventilate the area and wash the spill site after material pickup is complete.

For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan
Proper disposal of Propazine-d14 and any contaminated materials is essential to prevent

environmental contamination.
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Waste Characterization: All waste containing Propazine-d14 should be treated as hazardous

waste.

Containerization: Collect waste in clearly labeled, sealed containers.

Disposal Method: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[3][13] Incineration at a licensed hazardous waste

facility is a common disposal method for pesticides.[14] Do not allow the product to enter

drains or waterways.[3]

Experimental Workflow and Safety Diagram
The following diagram outlines the key decision points and safety protocols for handling

Propazine-d14 in a laboratory setting.
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Propazine-d14 Safe Handling Workflow
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Caption: Workflow for the safe handling of Propazine-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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